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For decades, 70% ethanol has been a staple in laboratory and healthcare settings for surface

disinfection. Its broad-spectrum antimicrobial activity, rapid action, and ease of use have made

it a go-to solution for maintaining aseptic conditions. This guide provides a comprehensive

overview of the efficacy of 70% ethanol as a surface disinfectant, supported by experimental

data and comparisons with other common disinfectant alternatives. It is intended for

researchers, scientists, and drug development professionals who rely on effective disinfection

protocols to ensure the integrity of their work.

Mechanism of Action
The primary mechanism by which ethanol exerts its antimicrobial effect is through the

denaturation of proteins and lipids.[1][2] In the presence of water, ethanol penetrates the cell

walls of microorganisms and disrupts the tertiary structure of cellular proteins, leading to

coagulation and cell lysis.[1][3] This process effectively inactivates essential enzymes and

structural proteins, resulting in microbial death.[2] The presence of water is crucial for this

activity, as absolute ethanol causes rapid surface protein coagulation that can prevent its

penetration into the cell.[2][3]
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Caption: Mechanism of 70% ethanol disinfection.

Antimicrobial Efficacy of 70% Ethanol
The effectiveness of 70% ethanol varies across different types of microorganisms and is

significantly influenced by the required contact time.

Bactericidal Activity
Ethanol at concentrations between 60% and 90% is rapidly bactericidal against vegetative

forms of bacteria.[4][5] A 70% solution is generally considered optimal for surface disinfection.

[5] Studies have shown that 70% ethanol can achieve a significant reduction in bacterial load

on surfaces within a short contact time. For instance, one study demonstrated that 70%

ethanol effectively reduces the concentration of surface bacteria by 8 to 11 times after 2, 5,

and 10 minutes of sterilization.[6] Another study showed a six-logarithm reduction of Serratia

marcescens on a contaminated surface.[7]
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Target
Organism

Concentration Contact Time Log Reduction Reference

Staphylococcus

aureus
50% < 10 seconds - [3]

Serratia

marcescens
70% (w/v) Not specified ~6 [7]

Surface Bacteria

(Bacillus spp.,

Staphylococcus

spp.,

Pseudomonas

spp.)

70% 2, 5, 10 mins
8-11 fold

reduction
[6]

Methicillin-

resistant

Staphylococcus

aureus (MRSA)

70% 30 seconds < 5.5 [8]

Carbapenem-

resistant

Escherichia coli

(CRE)

70% 30 seconds < 5.5 [8]

Vancomycin-

resistant

Enterococcus

(VRE)

70% 30 seconds < 5.5 [8]

Virucidal Activity
The virucidal activity of ethanol is most pronounced against enveloped viruses.[1]

Concentrations of 60%–80% are potent against lipophilic viruses such as herpes, vaccinia, and

influenza viruses.[1] Ethanol at 80% has been shown to be highly effective against 21 tested

enveloped viruses within 30 seconds.[9] Its efficacy against non-enveloped viruses is more

variable. While it is effective against many hydrophilic viruses like adenovirus, enterovirus, and

rhinovirus, some, like hepatitis A virus and poliovirus, are more resistant.[1][9]
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Target Virus Type
Concentrati
on

Contact
Time

Log
Reduction

Reference

Enveloped

Viruses (e.g.,

Influenza A,

Zika)

Enveloped 70% 30 seconds >4.8 [10]

Rhinovirus-14
Non-

enveloped
70% 5 minutes ~0.5 [10]

Enterovirus-

71

Non-

enveloped
70% 5 minutes

~ -0.25 (no

reduction)
[10]

Adenovirus

type 5

Non-

enveloped
70-90% 30 seconds

Sufficient

inactivation
[9]

Murine

norovirus

Non-

enveloped
70-90% 30 seconds

Sufficient

inactivation
[9]

Fungicidal Activity
The fungicidal properties of 70% ethanol have been demonstrated against a range of fungi.

One study found that a 70% ethanol solution exhibited fungicidal properties against four out of

five tested fungal species, including Aspergillus niger and Penicillium chrysogenum.[11]

However, some studies suggest that its effectiveness can be limited against certain airborne

fungal genera.[12]
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Target Organism Concentration Efficacy Reference

Aspergillus niger,

Cladosporium

cladosporioides,

Penicillium

chrysogenum,

Penicillium

corylophilum

70% Fungicidal [11]

Common airborne

fungal genera
70% Ineffective [12]

Sporicidal Activity
A significant limitation of ethanol-based disinfectants is their lack of sporicidal activity under

normal conditions.[4][13] Bacterial spores are highly resistant to ethanol.[6] However, research

has shown that the sporicidal activity of 70% ethanol can be induced under altered physical

and chemical conditions, such as acidification (pH <2.0 or >11) or increased temperature.[14]

[15] For instance, at a pH of 1.5, a significant reduction in C. difficile and B. subtilis spores was

observed after a 5-minute exposure to 70% ethanol.[16]

Target
Organism

Conditions Contact Time Log Reduction Reference

Clostridium

difficile spores

70% Ethanol, pH

<2.0 or >11
5 minutes ≥2 [14]

Bacillus subtilis

spores

70% Ethanol, pH

1.5, 80°C
5 minutes >4 [14]

Clostridium

difficile spores

70% Ethanol, pH

0.8
5 minutes ~5 [16]

Experimental Protocols
Standardized methods are crucial for evaluating the efficacy of surface disinfectants. A

common approach involves carrier tests, where a surface is inoculated with a specific
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microorganism, treated with the disinfectant for a set contact time, and then assessed for the

reduction in viable organisms.

General Experimental Workflow for Surface Disinfectant
Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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